Cas no 2107029-35-4 (Methyl 4-hydroxy-3-methylcyclohexane-1-carboxylate)

• Product Name: Methyl 4-hydroxy-3-methylcyclohexane-1-carboxylate
• CAS No: 2107029-35-4
• MF: C₉H₁₆O₃
• MW: 172.221543312073
• CID: 6510797
• PubChem ID: 146050332
• Update Time: 2025-07-02

Methyl 4-hydroxy-3-methylcyclohexane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-7550142
• Methyl 4-hydroxy-3-methylcyclohexane-1-carboxylate
• 2107029-35-4

• Inchi： 1S/C9H16O3/c1-6-5-7(9(11)12-2)3-4-8(6)10/h6-8,10H,3-5H2,1-2H3
• InChI Key： YJBPTOOTDRBQMS-UHFFFAOYSA-N
• SMILES： OC1CCC(C(=O)OC)CC1C

Computed Properties

• Exact Mass: 172.109944368g/mol
• Monoisotopic Mass: 172.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 46.5Ų

Additional information on Methyl 4-hydroxy-3-methylcyclohexane-1-carboxylate

Methyl 4-hydroxy-3-methylcyclohexane-1-carboxylate (CAS No. 2107029-35-4): A Comprehensive Overview

Methyl 4-hydroxy-3-methylcyclohexane-1-carboxylate (CAS No. 2107029-35-4) is a compound of significant interest in the field of chemical and pharmaceutical research. This molecule, characterized by its cyclohexane backbone with hydroxyl and methyl substituents, has garnered attention due to its potential applications in various biochemical pathways and synthetic methodologies. The structural features of this compound make it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

The chemical structure of Methyl 4-hydroxy-3-methylcyclohexane-1-carboxylate consists of a cyclohexane ring substituted with a hydroxyl group at the 4-position and a methyl group at the 3-position, along with a carboxylate ester group at the 1-position. This specific arrangement of functional groups imparts unique reactivity and solubility characteristics, making it suitable for a wide range of applications in organic synthesis and drug development.

In recent years, there has been growing interest in the use of cyclohexane derivatives as building blocks in medicinal chemistry. The presence of both hydroxyl and methyl groups on the cyclohexane ring allows for diverse functionalization strategies, enabling the synthesis of structurally diverse compounds. These derivatives have been explored for their potential biological activity, including anti-inflammatory, antimicrobial, and anticancer properties.

One of the most compelling aspects of Methyl 4-hydroxy-3-methylcyclohexane-1-carboxylate is its utility as a precursor in the synthesis of more complex natural products and pharmacologically active compounds. The ester functionality at the 1-position can be readily manipulated through various chemical transformations, such as hydrolysis to yield the corresponding carboxylic acid or transesterification to introduce different ester groups. This flexibility makes it an invaluable tool for synthetic chemists seeking to develop novel molecular architectures.

Recent studies have highlighted the importance of cyclohexane derivatives in drug discovery. For instance, researchers have demonstrated that modifications to the cyclohexane ring can significantly alter the pharmacokinetic properties of a molecule, influencing its bioavailability and therapeutic efficacy. The hydroxyl and methyl groups in Methyl 4-hydroxy-3-methylcyclohexane-1-carboxylate provide numerous opportunities for such modifications, making it a promising candidate for further investigation.

The synthesis of Methyl 4-hydroxy-3-methylcyclohexane-1-carboxylate can be achieved through various methodologies, including catalytic hydrogenation, oxidation-reduction reactions, and esterification processes. Advanced synthetic techniques have enabled more efficient and scalable production methods, which are crucial for industrial applications. These advancements have not only improved the availability of this compound but also facilitated its integration into larger synthetic schemes.

In addition to its synthetic utility, Methyl 4-hydroxy-3-methylcyclohexane-1-carboxylate has shown promise in several preclinical studies. Researchers have explored its potential as an intermediate in the development of drugs targeting neurological disorders, cardiovascular diseases, and metabolic conditions. The structural motifs present in this compound are believed to interact with specific biological targets, modulating key cellular pathways involved in disease progression.

The growing body of evidence supporting the biological activity of cyclohexane derivatives underscores their importance as pharmacological scaffolds. The ability to fine-tune their structure through chemical modifications offers a powerful approach to developing next-generation therapeutics. As research continues to uncover new applications for compounds like Methyl 4-hydroxy-3-methylcyclohexane-1-carboxylate, their role in advancing medical science is likely to expand further.

The future prospects for this compound are promising, with ongoing research aimed at exploring its full potential in drug development and material science. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield innovative applications that leverage its unique chemical properties. As our understanding of molecular interactions deepens, so too will our ability to harness compounds like Methyl 4-hydroxy-3-methylcyclohexane-1-carboxylate for therapeutic benefit.